Protopseudohypericin

• IUPAC Name: 9,11,13,16,18,20-hexahydroxy-5-(hydroxymethyl)-24-methylheptacyclo[13.11.1.12,10.03,8.019,27.021,26.014,28]octacosa-1,3,5,8,10,12,14(28),15(27),16,18,20,23,25-tridecaene-7,22-dione
• InChI: InChI=1S/C30H18O9/c1-9-2-11-19(13(32)3-9)29(38)25-17(36)6-15(34)23-24-16(35)7-18(37)26-28(24)22(21(11)27(23)25)12-4-10(8-31)5-14(33)20(12)30(26)39/h2-7,31,34-39H,8H2,1H3
• InChI Key: KBECZWWSHDRKOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(C3=C(C=C(C4=C3C(=C5C6=CC(=CC(=O)C6=C(C7=C(C=C(C4=C57)O)O)O)CO)C2=C1)O)O)O
• Molecular Formula: C30H18O9
• DSSTOX Substance ID: DTXSID70202695
• Molecular Weight: 522.5 g/mol
• CAS RN: 54328-09-5

Description

Protopseudohypericin (PPH) is a naturally occurring compound found in the Hypericum perforatum plant, more commonly known as St. John’s Wort. PPH has been studied for its potential therapeutic applications in a variety of medical conditions, and has shown promise in the treatment of depression, anxiety, and other mental health disorders. PPH is also being studied for its potential use in the treatment of cancer, HIV/AIDS, and other infectious diseases. In

Scientific Research Applications

Analysis and Determination in Plant Extracts

• Simultaneous Determination in St. John's Wort : An analytical procedure has been developed for the simultaneous determination of total hypericin (including protopseudohypericin) and hyperforin in St. John's Wort extracts. This process involves photoconversion and protection of photosensitive compounds (Rückert, Likussar, & Michelitsch, 2007).

• Content Analysis in Seedlings : The synthesis of hypericins, including this compound, in Hypericum perforatum seedlings has been studied, revealing significant intraspecific variation and correlations in compound content (Košuth et al., 2003).

• Characterization in Hypericum Extracts : An HPLC system has been developed to quantify this compound and other derivatives in Hypericum extracts, emphasizing the importance of detection mode for reproducible standardization procedures (Jensen et al., 2000).

Influence of Environmental Factors

• Response to Chromium Exposure : The production of this compound in Hypericum perforatum increased significantly when seedlings were grown with chromium added to the nutrient media (Tirillini et al., 2006).

• Effect of Light on Hypericins : Studies have shown that light influences the phototransformation of this compound into pseudohypericin in St. John's Wort, both in plant material and extracts (Poutaraud et al., 2001).

• Altitude Influence on Hypericum Plants : Research indicates that the total hypericins content in Hypericum plants, including this compound, increases with habitat altitude, possibly due to higher light intensities and UV-B radiation at higher altitudes (Xenophontos et al., 2008).

Methodological Advances and Applications

• Electrospray Ionization Mass Spectrometry Analysis : Active naphthodianthrone constituents of St. John's Wort, including this compound, have been investigated using advanced mass spectrometry techniques, contributing to the characterization of these compounds in natural extracts (Hecka et al., 2009).

• Improved Quality Control Procedures : A new procedure for the quantification of major compounds in Hypericum perforatum, including this compound, has been developed, highlighting the importance of extraction methods and light exposure for accurate analysis (Poutaraud et al., 2001).

Mechanism of Action

Hypericin, and some of its analogues and metabolites, can behave as ATP-competitive inhibitors. This provides a likely mechanistic elucidation of the anti-inflammatory activity of H. perforatum extracts containing hypericin and related compounds.

Biochemical Analysis

Biochemical Properties

Protopseudohypericin interacts with various biomolecules in biochemical reactions . Upon exposure to light, this compound is converted into pseudohypericin . This photoactivation process involves free-radical reactions .

Cellular Effects

Its derivative, pseudohypericin, has shown antiviral effects in preliminary studies in animal models . It may also contribute to the potential antidepressant effect of Hypericum perforatum extracts .

Molecular Mechanism

It is known that upon exposure to light, this compound is converted into pseudohypericin . This conversion involves free-radical reactions .

Temporal Effects in Laboratory Settings

It is known that exposure to light and the resulting free-radical reactions can oxidize hyperforin, another compound found in Hypericum perforatum .

Dosage Effects in Animal Models

Its derivative, pseudohypericin, has shown antiviral effects in preliminary studies in animal models .

Metabolic Pathways

This compound is involved in the biosynthetic pathway leading to the formation of pseudohypericin . This process involves photoactivation and free-radical reactions .

Transport and Distribution

It is known that this compound can be converted into pseudohypericin upon exposure to light .

Subcellular Localization

It is known that this compound can be converted into pseudohypericin upon exposure to light .

Q & A

Q1: What is Protopseudohypericin and where is it found?

A1: this compound is a naturally occurring naphthodianthrone found in St. John's Wort (Hypericum perforatum) and other Hypericum species. [, , , , , , , , , , ] It is a biosynthetic precursor to pseudohypericin, another naphthodianthrone found in these plants. [, , ]

Q2: How does light affect this compound?

A2: this compound is photosensitive and converts to pseudohypericin upon exposure to light. [, , , , , , ] This conversion is particularly efficient around a wavelength of 515 nm (green light). []

Q3: Where are this compound and other naphthodianthrones localized within Hypericum species?

A4: Using a technique called desorption electrospray ionization mass spectrometry imaging (DESI-MSI), researchers found that this compound, along with other naphthodianthrones (hypericin, protohypericin, and pseudohypericin), are localized in the dark glands on the leaves of several Hypericum species. [] This co-localization suggests these glands are the primary site of naphthodianthrone accumulation. []

Q4: How does the distribution of dark glands differ between Hypericum species?

A5: The distribution of dark glands, and therefore the localization of naphthodianthrones, varies among Hypericum species. [] Interestingly, species belonging to the same section tend to exhibit similarities in the localization and composition of phloroglucinols, another class of bioactive compounds found in Hypericum. []

Q5: What analytical techniques are used to identify and quantify this compound and other related compounds in Hypericum extracts?

A5: Several analytical techniques are employed for the identification and quantification of this compound and other related compounds in Hypericum extracts. These include:

• High-Performance Liquid Chromatography (HPLC): This method, often coupled with UV/Vis and fluorescence detection, enables the separation and quantification of this compound, Pseudohypericin, Protohypericin, and Hypericin. [, , , ]
• Mass Spectrometry (MS): Used in conjunction with HPLC or alone (e.g., DESI-MS), MS allows for the identification and structural characterization of these compounds based on their mass-to-charge ratios and fragmentation patterns. [, , , ]
• Differential Pulse Polarography: This electrochemical technique can be used to determine the total Hypericin content, including this compound after its conversion to Pseudohypericin. []

Q6: How do researchers account for the light sensitivity of this compound during analysis?

A6: Due to the light sensitivity of this compound, researchers employ specific strategies during extraction and analysis:

• Extraction in the Dark: To prevent premature conversion, extractions are often performed in the dark or under subdued lighting conditions. [, ]
• Photoconversion for Total Hypericin Determination: When measuring total Hypericin content, researchers intentionally expose the samples to light to convert this compound and Protohypericin to their respective counterparts before analysis. [, , ]

Q7: What are the challenges associated with extracting this compound and other naphthodianthrones?

A7: Extracting these compounds efficiently presents some challenges:

• Complete Extraction: Different solvents or extraction techniques may be needed to extract both phloroglucinols and naphthodianthrones completely. For instance, while methanol efficiently extracts phloroglucinols, a water:ethanol mixture is more effective for extracting Hypericins. []
• Hyperforin Degradation: Sunlight exposure can lead to a significant loss of Hyperforins, another class of bioactive compounds found in Hypericum. Therefore, controlling light exposure during extraction is crucial for accurate quantification of all compounds. []